Cas no 5146-88-3 (2-Ethyl-4,4-dimethyl-2-oxazoline)
2-Ethyl-4,4-dimethyl-2-oxazoline is a versatile heterocyclic compound belonging to the oxazoline family, characterized by its five-membered ring structure containing oxygen and nitrogen atoms. This compound is widely utilized as a monomer in polymerization reactions to produce functional polymers with tailored properties, such as enhanced thermal stability, chemical resistance, and mechanical strength. Its unique structure, featuring ethyl and dimethyl substituents, contributes to improved reactivity and control in copolymerization processes. Additionally, 2-Ethyl-4,4-dimethyl-2-oxazoline serves as a valuable intermediate in organic synthesis, enabling the preparation of pharmaceuticals, agrochemicals, and specialty materials. Its stability under various reaction conditions and compatibility with diverse substrates make it a preferred choice in advanced chemical applications.
5146-88-3 structure
Product Name:2-Ethyl-4,4-dimethyl-2-oxazoline
2-Ethyl-4,4-dimethyl-2-oxazoline Chemical and Physical Properties
Names and Identifiers
-
- 2-Ethyl-4,4-dimethyl-2-oxazoline
- 4,4-Dimethyl-2-ethyl-2-oxazoline
- 2-ethyl-4,4-dimethyl-5H-1,3-oxazole
- 2-ethyl-4,4-dimethyl-1,3-oxazoline
- oxazole,2-ethyl-4,5-dihydro-4,4-dimethyl
- 5146-88-3
- EINECS 225-919-6
- NSC308784
- FT-0612246
- InChI=1/C7H13NO/c1-4-6-8-7(2,3)5-9-6/h4-5H2,1-3H3
- QPA826ERX7
- 2-Oxazoline, 2-ethyl-4,4-dimethyl-
- NS00032285
- NSC 308784
- SCHEMBL6669972
- 2-Ethyl-4,4-dimethyl-4,5-dihydrooxazole
- 2-ethyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole
- NSC-308784
- AKOS006230380
- FGURMUFTHTVTAL-UHFFFAOYSA-
- DTXSID30199436
- oxazole, 2-ethyl-4,5-dihydro-4,4-dimethyl-
- 2-Ethyl-4,5-dihydro-4,4-dimethyloxazole
-
- MDL： MFCD00014506
- Inchi： 1S/C7H13NO/c1-4-6-8-7(2,3)5-9-6/h4-5H2,1-3H3
- InChI Key： FGURMUFTHTVTAL-UHFFFAOYSA-N
- SMILES： O1C(CC)=NC(C)(C)C1
Computed Properties
- Exact Mass: 127.10000
- Monoisotopic Mass: 127.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 0.9
- Topological Polar Surface Area: 21.6A^2
Experimental Properties
- Color/Form: liquid
- Density: 129
- Boiling Point: 129-130°C
- Flash Point: 129-130°C
- Refractive Index: 1.474
- PSA: 21.59000
- LogP: 1.03930
- Solubility: Uncertain
2-Ethyl-4,4-dimethyl-2-oxazoline Security Information
- Hazardous Material transportation number：UN 1993
- Hazard Category Code： 10
- Safety Instruction： S16-S23-S24/25
- Safety Term：S16;S23;S24/25
- Packing Group：III
- Packing Group：III
- Risk Phrases：R10
- HazardClass：3
- PackingGroup：III
- Storage Condition：(BD74587)
2-Ethyl-4,4-dimethyl-2-oxazoline Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Ethyl-4,4-dimethyl-2-oxazoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A485735-5g |
2-Ethyl-4,4-dimethyl-4,5-dihydrooxazole |
5146-88-3 | 95+% | 5g |
$37.00 | 2021-07-07 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22117-5g |
2-Ethyl-4,4-dimethyl-2-oxazoline, 97% |
5146-88-3 | 97% | 5g |
￥393.00 | 2022-01-14 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22117-25g |
2-Ethyl-4,4-dimethyl-2-oxazoline, 97% |
5146-88-3 | 97% | 25g |
￥833.00 | 2022-01-14 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B22117-100g |
2-Ethyl-4,4-dimethyl-2-oxazoline, 97% |
5146-88-3 | 97% | 100g |
￥2768.00 | 2022-01-14 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E45120-25g |
2-ethyl-4,4-dimethyl-5H-1,3-oxazole |
5146-88-3 | 97% | 25g |
¥1358.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E45120-100g |
2-ethyl-4,4-dimethyl-5H-1,3-oxazole |
5146-88-3 | 97% | 100g |
¥4438.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E45120-5g |
2-ethyl-4,4-dimethyl-5H-1,3-oxazole |
5146-88-3 | 97% | 5g |
¥378.0 | 2023-09-08 | |
| Chemenu | CM521440-25g |
2-Ethyl-4,4-dimethyl-4,5-dihydrooxazole |
5146-88-3 | 95% | 25g |
$*** | 2023-05-30 | |
| Chemenu | CM521440-100g |
2-Ethyl-4,4-dimethyl-4,5-dihydrooxazole |
5146-88-3 | 95% | 100g |
$*** | 2023-05-30 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R030766-100g |
2-Ethyl-4,4-dimethyl-2-oxazoline |
5146-88-3 | 97% | 100g |
￥4434 | 2024-05-23 |
2-Ethyl-4,4-dimethyl-2-oxazoline Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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